
Comparative analysis of tannin content in
different Terminalia species

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chebulinic acid

Cat. No.: B8069456 Get Quote

A Comparative Guide to Tannin Content in
Terminalia Species
The genus Terminalia, belonging to the family Combretaceae, encompasses a group of large

trees renowned in traditional medicine systems like Ayurveda for their rich phytochemical

profiles. A significant portion of their therapeutic efficacy is attributed to a high concentration of

tannins—complex polyphenolic compounds known for their antioxidant, anti-inflammatory, and

antimicrobial properties.[1][2] For researchers and drug development professionals,

understanding the quantitative variation of these compounds across different species and plant

parts is crucial for targeted research and formulation.

This guide provides a comparative analysis of tannin content in prominent Terminalia species,

supported by experimental data from various studies.

Quantitative Comparison of Tannin Content
The concentration of tannins varies significantly among different Terminalia species and is also

dependent on the specific plant part analyzed (e.g., fruit, bark, or leaves). The following table

summarizes quantitative data from multiple studies to facilitate a clear comparison.
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Terminalia
Species

Plant Part
Tannin
Content (%)

Method of
Analysis

Reference

Terminalia arjuna Bark 6.75 - 14.82% Not Specified [3][4]

Bark up to 13.76% Not Specified [5][6]

Bark 0.996% Folin-Denis [7][8]

Leaves up to 6.96% Not Specified [5][6]

Fruits 5.22 - 9.46% Not Specified [4][6]

Terminalia

bellirica
Fruit 21.88% Folin-Ciocalteu [9]

Fruit (Water

Extract)
34.46% Not Specified [10]

Fruit 5.50% Folin-Denis [7][8]

Bark 11.90% Folin-Ciocalteu [9]

Leaves 10.05% Folin-Ciocalteu [9]

Terminalia

chebula
Fruit 9.96% Folin-Denis [7][8]

Fruit
~30%

(Hydrolysable)
Not Specified [11]

Fruit 2.22 - 4.24% Not Specified [12]

Fruit

(Condensed)
55% HPLC [11]

Terminalia

catappa
Leaves 1.15% Folin-Ciocalteu [13]

Leaves (Dried) 7.23% GC-MS [14]

Fruit (Pulp +

Seed)
5.7% Not Specified [15]
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Note: Tannin content can be influenced by geographical location, age of the plant, season of

collection, and the specific extraction and quantification methods used.[3] The percentages

listed are based on the dry weight of the plant material unless otherwise specified.

Experimental Protocols
The quantification of tannins is most commonly achieved through spectrophotometric methods,

which are based on the reaction of phenolic groups with a chromogenic reagent. The Folin-

Denis and Folin-Ciocalteu methods are widely used for this purpose.

General Protocol for Tannin Quantification (Folin-Denis
Method)
This protocol is a synthesized representation based on methodologies described in cited

literature.[7][8]

Preparation of Reagents:

Folin-Denis Reagent: Dissolve 100 g of sodium tungstate and 20 g of phosphomolybdic

acid in 750 ml of distilled water. Add 50 ml of phosphoric acid to the solution. Reflux the

mixture for 2 hours, then cool and dilute to 1 liter with distilled water.[8]

Sodium Carbonate Solution: Dissolve 350 g of sodium carbonate in 1 liter of water at

70°C. Allow the solution to stand overnight and then filter.[8]

Standard Tannic Acid Solution: Prepare a stock solution by dissolving 100 mg of tannic

acid in 100 ml of distilled water. Create a series of working standards by diluting the stock

solution to known concentrations (e.g., 10-50 µg/ml).[8]

Sample Extraction:

Weigh 0.5 g of the dried, powdered plant material (e.g., fruit, bark) into a conical flask.[8]

Add 75 ml of distilled water and heat the flask gently, boiling for 30 minutes.[8]

Allow the mixture to cool, then centrifuge at 2,000 rpm for 20 minutes.[8]
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Collect the supernatant and transfer it to a 100 ml volumetric flask. Make up the volume to

100 ml with distilled water. This is the sample extract.[8]

Spectrophotometric Analysis:

Transfer 1 ml of the sample extract into a 100 ml volumetric flask containing 75 ml of

distilled water.[8]

Add 5 ml of the Folin-Denis reagent, followed by 10 ml of the sodium carbonate solution.

[8]

Dilute the mixture to 100 ml with distilled water and shake well.[8]

Allow the reaction to proceed for 30 minutes at room temperature.

Measure the absorbance of the resulting blue-colored solution at 700 nm using a

spectrophotometer.[8]

Process the standard tannic acid solutions in the same manner to generate a standard

calibration curve.

Calculation:

Determine the concentration of tannins in the sample extract by comparing its absorbance

to the standard curve.

Calculate the total tannin content as a percentage of the original dry plant material.

Visualized Workflow for Tannin Analysis
The following diagram illustrates the general experimental workflow for the quantification of

tannins from plant materials.
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1. Sample Collection
(Terminalia Bark, Leaves, Fruits)

2. Sample Preparation
(Shed Drying, Grinding to Fine Powder)

3. Solvent Extraction
(e.g., Boiling with Aqueous Solvent)

4. Separation
(Centrifugation / Filtration)

Crude Aqueous Extract

5. Colorimetric Reaction

Addition of Folin-Denis Reagent
&

Sodium Carbonate Solution

 Method

6. Spectrophotometric Measurement
(Absorbance Reading at 700-725 nm)

7. Data Analysis
(Comparison with Tannic Acid Standard Curve)

Result:
Total Tannin Content (% w/w)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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